Cas no 2229525-42-0 (tert-butyl N-{3-1-(aminooxy)ethyl-4-fluorophenyl}carbamate)

• Product Name: tert-butyl N-{3-1-(aminooxy)ethyl-4-fluorophenyl}carbamate
• CAS No: 2229525-42-0
• MF: C₁₃H₁₉FN₂O₃
• MW: 270.299967050552
• CID: 6386764
• PubChem ID: 165830557
• Update Time: 2025-06-13

tert-butyl N-{3-1-(aminooxy)ethyl-4-fluorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-1-(aminooxy)ethyl-4-fluorophenyl}carbamate
• tert-butyl N-{3-[1-(aminooxy)ethyl]-4-fluorophenyl}carbamate
• 2229525-42-0
• EN300-1883850

• Inchi： 1S/C13H19FN2O3/c1-8(19-15)10-7-9(5-6-11(10)14)16-12(17)18-13(2,3)4/h5-8H,15H2,1-4H3,(H,16,17)
• InChI Key： GROQNBLYOXQLBX-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(C)ON)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 270.13797063g/mol
• Monoisotopic Mass: 270.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{3-1-(aminooxy)ethyl-4-fluorophenyl}carbamate

Professional Introduction to Compound with CAS No. 2229525-42-0 and Product Name: *Tert-butyl N-{3-1-(aminooxy)ethyl-4-fluorophenyl}carbamate*

The compound with the CAS number 2229525-42-0 and the product name tert-butyl N-{3-1-(aminooxy)ethyl-4-fluorophenyl}carbamate represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel molecular entities that exhibit high specificity and efficacy. The structural motif of tert-butyl N-{3-1-(aminooxy)ethyl-4-fluorophenyl}carbamate incorporates several key features that make it a promising candidate for further investigation. Specifically, the presence of a fluoro-substituted phenyl ring and an aminooxy ethyl side chain contributes to its unique pharmacological profile.

The fluorine atom in the phenyl ring is known to enhance metabolic stability and binding affinity, which are critical factors in drug design. This modification allows the compound to interact more effectively with biological targets, thereby increasing its therapeutic potential. Additionally, the aminooxy ethyl group introduces a reactive site that can be further functionalized, enabling the development of derivatives with enhanced properties.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. These compounds have been shown to exhibit improved pharmacokinetic profiles, including increased bioavailability and reduced degradation rates. The incorporation of a fluoro-substituent into the phenyl ring of tert-butyl N-{3-1-(aminooxy)ethyl-4-fluorophenyl}carbamate aligns with this trend, making it a valuable asset in the quest for novel therapeutics.

The carbamate moiety in the compound's structure also plays a crucial role in its biological activity. Carbamates are known for their ability to act as intermediates in various biochemical pathways and have been utilized in the development of drugs targeting neurological disorders, inflammation, and infectious diseases. The tert-butyl group further stabilizes the carbamate moiety, enhancing its resistance to hydrolysis and improving its shelf life.

In the context of current research, there is growing interest in developing small-molecule inhibitors that modulate enzyme activity. The structure of tert-butyl N-{3-1-(aminooxy)ethyl-4-fluorophenyl}carbamate suggests that it may interact with specific enzymes by virtue of its functional groups. This interaction could potentially lead to the development of new drugs that target enzyme-mediated diseases.

The aminooxy ethyl side chain provides an additional layer of complexity to the compound's pharmacological properties. This group can participate in hydrogen bonding interactions, which are essential for binding to biological targets. Furthermore, it can be chemically modified to introduce other functional groups, allowing for the synthesis of libraries of derivatives with tailored properties.

The synthesis of tert-butyl N-{3-1-(aminooxy)ethyl-4-fluorophenyl}carbamate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, are employed to construct the complex molecular framework efficiently.

The compound's stability under various conditions is another critical aspect that has been extensively studied. Researchers have investigated its behavior under different pH levels, temperatures, and solvent systems to understand how these factors influence its reactivity and functionality. These studies provide valuable insights into optimizing its use in pharmaceutical applications.

Evaluation of the compound's biological activity has been conducted using both in vitro and in vivo models. In vitro assays have revealed promising results regarding its interaction with target enzymes and receptors. These findings support further investigation into its potential as a lead compound for drug development.

The safety profile of tert-butyl N-{3-1-(aminooxy)ethyl-4-fluorophenyl}carbamate is also a key consideration. Preclinical studies have been performed to assess its toxicity and potential side effects. These studies aim to ensure that any future therapeutic applications are safe and effective for human use.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like tert-butyl N-{3-1-(aminooxy)ethyl-4-fluorophenyl}carbamate. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets before conducting expensive wet-lab experiments.

The future prospects for this compound are vast. Ongoing research aims to explore new derivatives with enhanced properties through structural modifications. Additionally, investigating its potential applications in areas such as agrochemicals and material science may open up additional avenues for development.

In conclusion, the compound with CAS number 2229525-42-0 and product name tert-butyl N-{3-1-(aminooxy)ethyl-4-fluorophenyl}carbamate represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a promising candidate for further investigation, with potential applications spanning multiple therapeutic areas.